Cas no 176214-15-6 (2-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine)

• Product Name: 2-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine
• CAS No: 176214-15-6
• MF: C₆H₅F₃N₂S
• MW: 194.177510023117
• MDL: MFCD06254764
• CID: 1040778
• PubChem ID: 4738563
• Update Time: 2025-10-30

2-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)-5-(trifluoromethyl)pyrimidine
• 2-methylsulfanyl-5-trifluoromethyl pyrimidine
• 2-methylthio-5-(trifluoromethyl)pyrimidine
• AB23706
• AC1NHDV4
• ANW-64785
• CTK8C0505
• SureCN354421
• PyriMidine, 2-(Methylthio)-5-(trifluoroMethyl)-
• 2-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine
• A857489
• DA-09224
• 176214-15-6
• 2-methylsulfanyl-5-(trifluoromethyl)pyrimidine
• AKOS002664405
• :PyriMidine, 2-(Methylthio)-5-(trifluoroMethyl)-;2-(Methylthio)-5-(trifluoromethyl)pyrimidine
• BHA21415
• SCHEMBL354421
• 2-methylthio-5-trifluoromethylpyrimidine
• P10352
• CS-0062041
• BS-41649
• DTXSID50406230

• MDL： MFCD06254764
• Inchi： 1S/C6H5F3N2S/c1-12-5-10-2-4(3-11-5)6(7,8)9/h2-3H,1H3
• InChI Key： RDQBBHLMFHPEIC-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C=N1)C(F)(F)F

Computed Properties

• Exact Mass: 194.01265
• Monoisotopic Mass: 194.01255383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• PSA: 25.78

Additional information on 2-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine

Introduction to 2-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine (CAS No. 176214-15-6)

2-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine, identified by its Chemical Abstracts Service (CAS) number 176214-15-6, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic organic molecule, featuring a pyrimidine core substituted with a methylsulfanyl group at the 2-position and a trifluoromethyl group at the 5-position, has garnered attention due to its versatile structural properties and potential applications in medicinal chemistry.

The structural motif of 2-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine encompasses both electron-withdrawing and electron-donating elements, which contribute to its unique reactivity and interaction with biological targets. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, while the methylsulfanyl moiety introduces a polar character, making it a valuable scaffold for drug design. Such features are increasingly sought after in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on optimizing small-molecule inhibitors for various diseases, particularly in oncology and infectious diseases. The pyrimidine scaffold is well-documented for its role in nucleoside analogs and kinase inhibitors. Among these, compounds like 2-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine have been explored as intermediates in synthesizing molecules that modulate critical biological pathways.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. Researchers have leveraged its structural flexibility to develop derivatives with enhanced binding affinity and selectivity. For instance, studies have demonstrated its utility in generating inhibitors targeting enzymes overexpressed in cancer cells. The trifluoromethyl group, in particular, has been shown to improve pharmacokinetic profiles by increasing binding residence time and reducing susceptibility to metabolic degradation.

The pharmaceutical industry has shown particular interest in pyrimidine derivatives due to their broad spectrum of biological activities. Compounds structurally related to 2-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine have been investigated for their potential antiviral, antibacterial, and anti-inflammatory properties. The integration of fluorine atoms into molecular structures is a well-established strategy to modulate drug efficacy and specificity, and this compound exemplifies such an approach.

Recent advancements in computational chemistry have further accelerated the discovery process for novel drug candidates. Molecular modeling techniques have been employed to predict the interactions between 2-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine and target proteins, aiding in the rational design of next-generation therapeutics. These simulations have provided insights into how modifications at the 2- and 5-positions can fine-tune binding affinity and selectivity.

In addition to its pharmaceutical applications, this compound has also been explored in agrochemical research. Pyrimidine-based molecules are known for their herbicidal and fungicidal properties, and derivatives of 2-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine have shown promise as environmentally friendly alternatives to traditional pesticides. The incorporation of fluorine atoms enhances their stability under environmental stressors, making them more effective formulations.

The synthesis of 2-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps typically include halogenation followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions. The introduction of the methylsulfanyl group requires careful control of reaction conditions to ensure high yield and purity. Advances in catalytic systems have improved the efficiency of these synthetic routes, making large-scale production more feasible.

Quality control and analytical characterization are critical aspects when dealing with such specialized compounds. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity and assess purity. These analytical methods ensure that the final product meets stringent industry standards for pharmaceutical applications.

The regulatory landscape for novel chemical entities like 2-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine is evolving alongside advancements in synthetic chemistry and drug development methodologies. Regulatory agencies now recognize the importance of innovative intermediates in fostering new therapeutic breakthroughs. Companies investing in research involving such compounds must navigate complex regulatory pathways but also benefit from emerging frameworks that encourage innovation.

In conclusion,2-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine (CAS No. 176214-15-6) represents a compelling example of how structural engineering can yield molecules with significant therapeutic potential. Its unique combination of electronic properties makes it an invaluable tool for medicinal chemists seeking to develop novel treatments for challenging diseases. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow.